Cas no 2228167-71-1 (tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate
• CAS No: 2228167-71-1
• MF: C₁₄H₂₂ClN₃O₃
• MW: 315.795782566071
• CID: 6056236
• PubChem ID: 165781273
• Update Time: 2025-07-21

tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate
• EN300-1885679
• tert-butyl N-{1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2-oxoethyl}carbamate
• 2228167-71-1

• Inchi： 1S/C14H22ClN3O3/c1-8(2)11-10(12(15)18(6)17-11)9(7-19)16-13(20)21-14(3,4)5/h7-9H,1-6H3,(H,16,20)
• InChI Key： BOZDTUSXQYIMBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=O)NC(=O)OC(C)(C)C)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 315.1349693g/mol
• Monoisotopic Mass: 315.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate

Introduction to Tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate (CAS No. 2228167-71-1)

Tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate, a compound with the chemical formula C₁₅H₂₃ClN₂O₄, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its pyrazole core and the presence of multiple functional groups, make it a promising candidate for further investigation in drug discovery and development.

The CAS No. 2228167-71-1 of this compound provides a unique identifier that facilitates its recognition in scientific literature, patents, and regulatory databases. This numbering system ensures that researchers and regulatory agencies can accurately reference and track the compound throughout its lifecycle, from initial discovery to commercialization. The molecular structure of Tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}carbamate includes a tert-butyl group, which is known for its steric hindrance properties, and a pyrazole ring, which is a common pharmacophore in many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. The pyrazole core of Tert-butyl N-{1-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate is particularly interesting because it has been shown to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This interaction potential makes it a valuable scaffold for designing novel therapeutic agents.

The chloro substituent on the pyrazole ring is another key feature that contributes to the compound's biological activity. Chlorinated pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in Tert-butyl N-{l-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate suggests that it may exhibit similar effects, although further experimental validation is required to confirm these hypotheses.

In addition to the pyrazole core and chloro substituent, the propan-l -yl group attached to the pyrazole ring adds another layer of complexity to the molecule. This alkyl group can influence the compound's solubility, bioavailability, and metabolic stability. Researchers often modify such groups to optimize pharmacokinetic properties, making them crucial for drug development.

The 2-Oxoethyl carbamate moiety at the terminus of the molecule is another important functional group that contributes to its overall activity. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which makes them relevant in the treatment of neurodegenerative diseases such as Alzheimer's disease. The structural variation in this moiety can lead to different biological outcomes, making it an attractive target for medicinal chemists.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules with multiple functional groups that can interact with various biological targets simultaneously. This approach, known as polypharmacology, aims to enhance therapeutic efficacy while minimizing side effects. Tert-butyl N-{l-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate fits well into this paradigm due to its complex structure and diverse functional groups.

One of the most exciting areas of research involving this compound is its potential application in oncology. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The tert-butyl group and other substituents on the pyrazole ring may help modulate the enzyme's active site, leading to potent inhibition. Preclinical studies are currently underway to evaluate the anti-cancer activity of Tert-butyl N-{l-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate in various cancer models.

Another area where this compound shows promise is in inflammation research. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The chloro substituent on the pyrazole ring may interact with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Further studies are needed to elucidate these interactions and explore potential therapeutic applications.

The development of novel agrochemicals is another emerging application for Tert-butyl N-{l-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate. Pyrazole derivatives have been used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The unique combination of functional groups in this compound may make it an effective candidate for next-generation agrochemicals that offer improved efficacy and environmental safety.

In conclusion, Tert-butyl N-{l-chloro-l-methyl-l-(propyl)-lH-pyrazol-l-l)-lOxoethyl}carbamate (CAS No. 2228167-71) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other areas of research. Its complex structure featuring multiple functional groups makes it a valuable scaffold for designing novel bioactive molecules. Continued research into its biological activity will likely uncover new therapeutic applications and contribute to advancements in drug discovery.